Cas no 1214344-87-2 (Methyl 3-chloro-4,5-difluorobenzoate)

• Product Name: Methyl 3-chloro-4,5-difluorobenzoate
• CAS No: 1214344-87-2
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• MDL: MFCD14698002
• CID: 1212504
• PubChem ID: 46311094
• Update Time: 2025-09-25

Methyl 3-chloro-4,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4,5-difluorobenzoate
• 3-chloro-4,5-difluorobenzoate methyl
• DTXSID50673203
• AMY28559
• 3-Chloro-4,5-difluorobenzoic acid methyl ester
• CS-0181807
• MFCD14698002
• Benzoic acid, 3-chloro-4,5-difluoro-, methyl ester
• AS-46180
• AKOS025402838
• 1214344-87-2
• CL9035
• A929803
• METHYL3-CHLORO-4,5-DIFLUOROBENZOATE
• SCHEMBL23025106

• MDL： MFCD14698002
• Inchi： 1S/C8H5ClF2O2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,1H3
• InChI Key： RQLVBIYHPRXEIA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(=O)OC)=C1)F)F

Computed Properties

• Exact Mass: 205.9946134g/mol
• Monoisotopic Mass: 205.9946134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters